Cas no 545423-95-8 (2-(quinolin-3-yl)acetaldehyde)

• Product Name: 2-(quinolin-3-yl)acetaldehyde
• CAS No: 545423-95-8
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 941859
• PubChem ID: 22630979
• Update Time: 2025-05-24

2-(quinolin-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Quinolineacetaldehyde
• 2-(quinolin-3-yl)acetaldehyde
• 2-quinolin-3-ylacetaldehyde
• A1-16761
• DTXSID30627128
• AB57656
• VBDZVURSSPHSNV-UHFFFAOYSA-N
• AKOS011895891
• 545423-95-8
• EN300-1857668
• (Quinolin-3-yl)acetaldehyde
• SCHEMBL273345

• MDL： MFCD10696571
• Inchi： 1S/C11H9NO/c13-6-5-9-7-10-3-1-2-4-11(10)12-8-9/h1-4,6-8H,5H2
• InChI Key： VBDZVURSSPHSNV-UHFFFAOYSA-N
• SMILES： O=CCC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Additional information on 2-(quinolin-3-yl)acetaldehyde

Recent Advances in the Application of 2-(Quinolin-3-yl)acetaldehyde (CAS: 545423-95-8) in Chemical Biology and Pharmaceutical Research

2-(Quinolin-3-yl)acetaldehyde (CAS: 545423-95-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its quinoline scaffold and aldehyde functional group, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes for biological imaging.

One of the most notable advancements involves the use of 2-(quinolin-3-yl)acetaldehyde as a precursor in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The aldehyde group facilitates Schiff base formation with primary amines, enabling the construction of diverse pharmacophores with enhanced binding affinity and selectivity.

In addition to its role in drug discovery, 2-(quinolin-3-yl)acetaldehyde has been employed in the design of fluorescent probes. Researchers have leveraged its quinoline moiety, which exhibits intrinsic fluorescence, to develop probes for detecting reactive oxygen species (ROS) in cellular environments. A recent publication in Analytical Chemistry highlighted a probe derived from this compound that showed high sensitivity and specificity for hydrogen peroxide, a key ROS involved in oxidative stress pathways.

The compound's antimicrobial potential has also been explored. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 2-(quinolin-3-yl)acetaldehyde with potent activity against drug-resistant bacterial strains. These derivatives exhibited minimal cytotoxicity to mammalian cells, suggesting their potential as lead compounds for new antibiotics.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of 2-(quinolin-3-yl)acetaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For instance, a 2023 patent application disclosed a novel catalytic method for the efficient production of this compound under mild conditions, addressing previous limitations related to harsh reaction conditions and low yields.

In conclusion, 2-(quinolin-3-yl)acetaldehyde (CAS: 545423-95-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to biological imaging—underscore its importance in advancing scientific and medical knowledge. Future research is expected to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic applications.